Cas no 2680710-56-7 (benzyl 7-(hydroxymethyl)-1-azaspiro3.5nonane-1-carboxylate)

• Product Name: benzyl 7-(hydroxymethyl)-1-azaspiro3.5nonane-1-carboxylate
• CAS No: 2680710-56-7
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5632018
• PubChem ID: 165920959
• Update Time: 2025-05-19

benzyl 7-(hydroxymethyl)-1-azaspiro3.5nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28288042
• 2680710-56-7
• benzyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• benzyl 7-(hydroxymethyl)-1-azaspiro3.5nonane-1-carboxylate

• Inchi： 1S/C17H23NO3/c19-12-14-6-8-17(9-7-14)10-11-18(17)16(20)21-13-15-4-2-1-3-5-15/h1-5,14,19H,6-13H2
• InChI Key： LOXVDHZXGUHCLM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC21CCC(CO)CC2)=O

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 7-(hydroxymethyl)-1-azaspiro3.5nonane-1-carboxylate

Comprehensive Overview of Benzyl 7-(Hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2680710-56-7)

Benzyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2680710-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of spirocyclic amines, which are increasingly explored for their potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework, featuring a hydroxymethyl group and a benzyl carboxylate moiety, makes it a valuable intermediate for synthesizing more complex bioactive molecules.

The growing interest in spirocyclic compounds like benzyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate is driven by their ability to mimic natural product scaffolds, enhancing binding affinity and selectivity in drug-target interactions. Researchers are particularly intrigued by its potential applications in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where spirocyclic structures have shown promise in modulating key biological pathways. Additionally, its hydroxymethyl group offers a reactive site for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 2680710-56-7 exemplifies the advancements in spirocycle synthesis, a field that has seen rapid progress due to innovations in catalytic methods and green chemistry. The compound's stability and solubility profile make it suitable for diverse reaction conditions, aligning with the industry's shift toward sustainable chemical processes. This aligns with the broader trend of optimizing API intermediates for cost-efficiency and environmental compatibility, a topic frequently searched by professionals in the field.

In the context of drug delivery systems, the benzyl carboxylate group in this compound provides a protective handle that can be cleaved under specific conditions, a feature exploited in prodrug design. This has implications for improving the bioavailability of poorly soluble drugs, a recurring challenge in pharmaceutical development. Discussions around prodrug strategies and targeted release mechanisms often highlight such functional groups as critical tools for overcoming pharmacokinetic limitations.

Beyond pharmaceuticals, benzyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate is also studied in material science for its potential in designing smart polymers and catalysts. Its rigid spirocyclic core contributes to thermal stability, a property valued in high-performance materials. As industries seek alternatives to traditional petrochemical-derived compounds, bio-compatible spirocycles like this one are gaining traction—a trend reflected in rising searches for green alternatives in material synthesis.

Quality control and analytical characterization of CAS No. 2680710-56-7 involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards. The compound's purity and stability data are critical for researchers, as evidenced by frequent queries about storage conditions and handling protocols for sensitive intermediates. These practical considerations underscore the importance of reliable suppliers and detailed technical documentation.

In summary, benzyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate represents a convergence of innovation in medicinal chemistry, sustainable synthesis, and material science. Its multifaceted applications and adaptability to modern research needs make it a compound of enduring relevance. As the scientific community continues to explore spirocyclic architectures and their derivatives, this compound will likely remain a focal point for breakthroughs in multiple disciplines.